Cas no 1805320-66-4 (Methyl 3,5-dibromo-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3,5-dibromo-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805320-66-4
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4811884
• Update Time: 2025-08-05

Methyl 3,5-dibromo-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-dibromo-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C8H5Br2F2NO2/c1-15-8(14)6-5(10)4(7(11)12)3(9)2-13-6/h2,7H,1H3
• InChI Key： BNBINGRRCXRYBH-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=NC=C(C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3,5-dibromo-4-(difluoromethyl)pyridine-2-carboxylate

Methyl 3,5-dibromo-4-(difluoromethyl)pyridine-2-carboxylate: A Comprehensive Overview

Methyl 3,5-dibromo-4-(difluoromethyl)pyridine-2-carboxylate, also known by its CAS number 1805320-66-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and its structure incorporates multiple functional groups that contribute to its unique chemical properties. The molecule features a methyl ester group at the 2-position, bromine atoms at the 3 and 5 positions, and a difluoromethyl group at the 4-position. These substituents not only enhance the compound's stability but also make it versatile for use in diverse chemical reactions and industrial processes.

The synthesis of Methyl 3,5-dibromo-4-(difluoromethyl)pyridine-2-carboxylate typically involves multi-step organic reactions, including bromination, fluorination, and esterification processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and improved purity levels for this compound. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing reaction times while maintaining product quality. Such innovations highlight the ongoing efforts to refine synthetic routes for this compound, ensuring its availability for various applications.

One of the most notable applications of Methyl 3,5-dibromo-4-(difluoromethyl)pyridine-2-carboxylate is in the field of agrochemistry. This compound serves as an intermediate in the synthesis of pesticides and herbicides due to its ability to inhibit key enzymes in target organisms. Recent studies have demonstrated its potential as a lead compound for developing more effective and environmentally friendly pest control agents. Additionally, its role in pharmaceutical research cannot be overlooked. The compound is being investigated as a potential precursor for drug molecules targeting specific biological pathways, such as those involved in cancer treatment.

In materials science, Methyl 3,5-dibromo-4-(difluoromethyl)pyridine-2-carboxylate has shown promise as a building block for advanced materials with tailored electronic properties. Its aromatic structure and substituents make it suitable for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and organic photovoltaic cells. Researchers have reported enhanced charge transport properties when this compound is incorporated into conjugated polymers, paving the way for its use in next-generation electronic devices.

The environmental impact of Methyl 3,5-dibromo-4-(difluoromethyl)pyridine-2-carboxylate has also been a topic of interest in recent studies. Scientists are exploring methods to minimize its ecological footprint during production and application. For example, green chemistry approaches are being employed to develop sustainable synthesis pathways that reduce waste and energy consumption. Furthermore, efforts are underway to assess the biodegradability of this compound under various environmental conditions to ensure its safe disposal and minimize risks to ecosystems.

In conclusion, Methyl 3,5-dibromo-4-(difluoromethyl)pyridine-2-carboxylate stands out as a multifaceted compound with wide-ranging applications across different scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in agrochemistry, pharmaceutical research, materials science, and environmental studies. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing technological and scientific innovations.